![molecular formula C35H58N2+2 B14279374 1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene CAS No. 156953-87-6](/img/structure/B14279374.png)
1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene
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Description
1,18-Diazoniatricyclo[3031114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene is a complex organic compound with a unique tricyclic structure
Properties
CAS No. |
156953-87-6 |
|---|---|
Molecular Formula |
C35H58N2+2 |
Molecular Weight |
506.8 g/mol |
IUPAC Name |
1,18-diazoniatricyclo[30.3.1.114,18]heptatriaconta-1(35),14(37),15,17,32(36),33-hexaene |
InChI |
InChI=1S/C35H58N2/c1-2-6-10-14-18-24-34-26-22-31-37(32-34)29-21-17-13-9-5-3-7-11-15-19-25-35-27-23-30-36(33-35)28-20-16-12-8-4-1/h22-23,26-27,30-33H,1-21,24-25,28-29H2/q+2 |
InChI Key |
UBHWHOTUTGGLGV-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCCCC2=C[N+](=CC=C2)CCCCCCCCCCCCC3=C[N+](=CC=C3)CCCCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene typically involves multi-step organic reactions. The starting materials and specific reagents used can vary, but common steps may include cyclization reactions, functional group transformations, and purification processes. Detailed synthetic routes would require access to specific research articles or patents.
Industrial Production Methods
Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This could include optimizing reaction conditions for higher yields, using continuous flow reactors, and implementing efficient purification techniques.
Chemical Reactions Analysis
Types of Reactions
1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene can undergo various chemical reactions, including:
Oxidation: Reaction with oxidizing agents to form oxidized derivatives.
Reduction: Reaction with reducing agents to form reduced derivatives.
Substitution: Reaction with nucleophiles or electrophiles to replace specific functional groups.
Common Reagents and Conditions
Common reagents used in these reactions may include:
Oxidizing agents: Potassium permanganate, hydrogen peroxide.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Nucleophiles/Electrophiles: Halides, amines, acids.
Major Products
The major products formed from these reactions would depend on the specific conditions and reagents used. Detailed information would require experimental data from scientific studies.
Scientific Research Applications
1,18-Diazoniatricyclo[3031
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Potential use in studying biological pathways and interactions.
Medicine: Investigated for potential therapeutic properties.
Industry: Possible applications in materials science and catalysis.
Mechanism of Action
The mechanism of action of 1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene would involve its interaction with specific molecular targets. This could include binding to enzymes, receptors, or other biomolecules, leading to changes in biological pathways. Detailed mechanisms would require experimental studies and data.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 1,18-Diazoniatricyclo[30.3.1.114,18]-heptatriaconta-1(36),14,16,18(37),32,34-hexaene may include other tricyclic organic molecules with similar functional groups.
Uniqueness
The uniqueness of this compound lies in its specific tricyclic structure and the presence of diazonia groups, which may confer unique reactivity and properties compared to other similar compounds.
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